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Compound of Interest

Compound Name: MAO-B-IN-11

Cat. No.: B12399936 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

MAO-B-IN-11 is a potent inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in

the pathophysiology of various neurological disorders.[1] Accurate and consistent preparation

of stock solutions is crucial for obtaining reliable and reproducible results in downstream

applications such as in vitro assays and in vivo studies. These application notes provide a

detailed protocol for the preparation, storage, and handling of MAO-B-IN-11 stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of MAO-B-IN-11 is presented in the

table below. This information is essential for calculating the required mass for stock solution

preparation.
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Property Value

Molecular Formula C₂₂H₃₂O₃

Molecular Weight 344.49 g/mol [1]

IC₅₀ for MAO-B 1.3 μM[1]

Appearance Solid powder (typical)

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[2][3]

Storage of Powder

Recommended storage conditions can be found

on the Certificate of Analysis, but typically -20°C

is advised.[4]

Experimental Protocol: Preparation of a 10 mM
MAO-B-IN-11 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MAO-B-IN-11 in dimethyl

sulfoxide (DMSO). High-concentration stock solutions in DMSO are a common practice for

small molecule inhibitors, allowing for minimal solvent addition to experimental systems.[5]

Materials:
MAO-B-IN-11 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
Determine the required mass of MAO-B-IN-11:
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To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x

Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

344.49 g/mol / 1000 = 3.4449 mg

It is advisable to weigh out a slightly larger amount to account for any potential loss during

handling.

Weighing the MAO-B-IN-11 powder:

Before opening, gently tap the vial containing the MAO-B-IN-11 powder to ensure all the

powder is at the bottom.[2]

Carefully weigh the calculated amount of MAO-B-IN-11 powder using a calibrated

analytical balance in a clean weighing dish or directly into the storage vial.

Dissolution in DMSO:

Add the appropriate volume of DMSO to the vial containing the weighed MAO-B-IN-11
powder. For a 10 mM solution using 3.4449 mg of the compound, add 1 mL of DMSO.

Cap the vial securely and vortex the solution until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) or sonication may be used to aid dissolution if

necessary, but avoid excessive heat.[2]

Aliquoting and Storage:

Once the MAO-B-IN-11 is fully dissolved, it is recommended to aliquot the stock solution

into smaller, single-use volumes in microcentrifuge tubes or amber vials.[2][5] This practice

helps to avoid repeated freeze-thaw cycles which can lead to degradation of the

compound.[5]

Store the aliquots at -20°C or -80°C for long-term storage.[2][5] When stored at -20°C, it is

advisable to use the solution within one month, and within six months if stored at -80°C.[3]

[6]
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Preparation of Working Solutions:
For in vitro experiments, the high-concentration DMSO stock solution should be serially

diluted in DMSO to an intermediate concentration before the final dilution into the aqueous

experimental medium (e.g., cell culture medium). This stepwise dilution helps to prevent

precipitation of the compound.

The final concentration of DMSO in the experimental medium should be kept low, typically

below 0.5%, to avoid solvent-induced toxicity to cells.[4][5] Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.[2]
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Caption: Inhibition of the MAO-B pathway by MAO-B-IN-11.
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Workflow for MAO-B-IN-11 Stock Solution Preparation

Preparation
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Application

1. Calculate Mass

2. Weigh MAO-B-IN-11

3. Add DMSO

4. Vortex/Sonicate to Dissolve

5. Aliquot into Single-Use Vials

6. Store at -20°C or -80°C

7. Prepare Working Dilutions

Use as needed

8. Add to Experimental System
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Caption: Experimental workflow for preparing MAO-B-IN-11 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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